Cas no 923927-82-6 (2-Pyridinemethanol, 5-[4-(trifluoromethyl)phenyl]-)

• Product Name: 2-Pyridinemethanol, 5-[4-(trifluoromethyl)phenyl]-
• CAS No: 923927-82-6
• MF: C₁₃H₁₀F₃NO
• MW: 253.2198138237
• CID: 4323607
• PubChem ID: 21936189
• Update Time: 2025-10-28

2-Pyridinemethanol, 5-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanol, 5-[4-(trifluoromethyl)phenyl]-
• 5-(4-(Trifluoromethyl)phenyl)pyridine-2-methanol
• SCHEMBL4415453
• [5-(4-Trifluoromethyl-phenyl)-pyridin-2-yl]-methanol
• 923927-82-6

• Inchi： 1S/C13H10F3NO/c14-13(15,16)11-4-1-9(2-5-11)10-3-6-12(8-18)17-7-10/h1-7,18H,8H2
• InChI Key： NTNACOBSHUYCER-UHFFFAOYSA-N
• SMILES： C1(CO)=NC=C(C2=CC=C(C(F)(F)F)C=C2)C=C1

Computed Properties

• Exact Mass: 253.07144843Da
• Monoisotopic Mass: 253.07144843Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 33.1Ų

Additional information on 2-Pyridinemethanol, 5-[4-(trifluoromethyl)phenyl]-

Research Brief on 2-Pyridinemethanol, 5-[4-(trifluoromethyl)phenyl]- (CAS: 923927-82-6): Recent Advances and Applications

The compound 2-Pyridinemethanol, 5-[4-(trifluoromethyl)phenyl]- (CAS: 923927-82-6) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel kinase inhibitors and anti-inflammatory agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic pathways, biological activities, and potential industrial applications.

Recent literature indicates that 2-Pyridinemethanol, 5-[4-(trifluoromethyl)phenyl]- serves as a versatile building block in organic synthesis. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of pyridine-based inhibitors targeting the JAK-STAT signaling pathway, which is implicated in autoimmune diseases. The trifluoromethyl group enhances the compound's metabolic stability and binding affinity to target proteins, making it a valuable scaffold for drug discovery.

In addition to its pharmacological potential, this compound has been investigated for its role in material science. A recent preprint on ChemRxiv (2024) reported its incorporation into luminescent metal-organic frameworks (MOFs) for sensing applications. The electron-withdrawing trifluoromethyl group was found to modulate the photophysical properties of the MOFs, enabling selective detection of environmental pollutants. This dual utility in both biomedical and material sciences underscores the compound's interdisciplinary significance.

From a synthetic chemistry perspective, advancements in catalytic methods have improved the efficiency of producing 2-Pyridinemethanol, 5-[4-(trifluoromethyl)phenyl]-. A 2023 ACS Catalysis paper described a palladium-catalyzed C-H functionalization approach that achieves higher yields (up to 85%) compared to traditional methods. This innovation addresses previous challenges related to scalability and cost-effectiveness, paving the way for broader industrial adoption.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties for clinical use. Recent in vitro studies (2024) have identified potential off-target effects that require further structural modification. However, computational modeling efforts, as highlighted in a Nature Computational Science article, are providing new strategies to refine its selectivity and reduce toxicity.

In conclusion, 2-Pyridinemethanol, 5-[4-(trifluoromethyl)phenyl]- (CAS: 923927-82-6) represents a multifaceted compound with growing importance in both pharmaceutical and material science research. Ongoing studies continue to uncover novel applications, while improved synthetic methods enhance its accessibility. Future research directions may focus on structure-activity relationship studies and the development of derivatives with enhanced therapeutic profiles.